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Compound of Interest

Compound Name: 2,4-Dimethyl-3-hexanone

Cat. No.: B096374

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the boiling points of various dimethylhexanone
isomers. The influence of the carbonyl group and methyl group positions on boiling points is
examined, supported by experimental data. This information is crucial for professionals in
chemical research and drug development, where the physical properties of molecules play a
significant role in purification, reaction conditions, and formulation.

Comparative Analysis of Boiling Points

The boiling point of a substance is largely determined by the strength of its intermolecular
forces. For dimethylhexanone isomers, these forces are primarily dipole-dipole interactions due
to the polar carbonyl group (C=0) and van der Waals forces (specifically, London dispersion
forces) which are dependent on the molecule's surface area.

The position of the methyl groups and the carbonyl group along the hexane chain influences
the molecule's overall shape and polarity, leading to variations in boiling points among isomers.
Generally, increased branching tends to lower the boiling point. More compact, spherical
molecules have a smaller surface area for intermolecular contact, leading to weaker London
dispersion forces compared to their more linear, less branched isomers.

The steric hindrance around the carbonyl group also plays a role. When methyl groups are
closer to the carbonyl group, they can hinder the close approach of other polar molecules,
potentially weakening the dipole-dipole interactions and resulting in a lower boiling point.
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Conversely, isomers with less steric hindrance around the carbonyl group may exhibit stronger
dipole-dipole interactions and thus higher boiling points.

Boiling Point Data of Dimethylhexanone Isomers

The following table summarizes the experimentally determined boiling points of various
dimethylhexanone isomers.

Isomer Structure Boiling Point (°C) CAS Number
2,2-Dimethyl-3- CHsC(CHs)2C(=0)CH

145.85 - 149.9 5405-79-8
hexanone 2CH2CHs
2,4-Dimethyl-3- CHsCH2CH(CH3)C(=

149.6 18641-70-8
hexanone O)CH(CHs)2
2,5-Dimethyl-3- (CH3)2CHCH2C(=0)C

148 1888-57-9
hexanone H(CHs)2
3,4-Dimethyl-2- CH3CH2CH(CHs)CH(

158.05 19550-10-8
hexanone CH3)C(=0)CHs
4,4-Dimethyl-2- CHsC(=0)CH2C(CHs3) )

Not available 40239-18-7
hexanone 2CH2CHs
3,3-Dimethyl-2- CHs3CH2CH2C(CHs)2C _

Not available 26118-38-7
hexanone (=O)CHs
5,5-Dimethyl-2- CHsC(=0)CH2CH2C( ]

Not available 14272-73-2
hexanone CHs)s
3,5-Dimethyl-2- (CH3)2CHCH2CH(CH3 ]

Not available 40239-21-2
hexanone )C(=O)CHs
4,5-Dimethyl-2- CH3CH(CHs3)CH(CHs3) _

Not available 40239-02-9
hexanone CH2C(=0)CHs

Note: Boiling points can vary slightly depending on the experimental conditions and purity of
the sample.
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Experimental Protocol: Boiling Point Determination
via the Capillary Method

The boiling points cited in this guide are typically determined using a capillary method, a

reliable technique for small quantities of liquid.

Materials:

Sample of dimethylhexanone isomer
Capillary tubes (sealed at one end)
Small test tube or fusion tube
Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a melting point apparatus with a
heating block)

Stand and clamp

Procedure:

Sample Preparation: A small amount of the liquid organic compound is placed into a small
test tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid in the test tube.

Apparatus Setup: The test tube is securely attached to a thermometer, ensuring the bottom
of the test tube is level with the thermometer bulb. This assembly is then immersed in a
heating bath (like a Thiele tube) or inserted into a heating block.

Heating: The apparatus is heated slowly and steadily. As the temperature rises, the air
trapped in the capillary tube will expand and be expelled, seen as a slow stream of bubbles.
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o Observation: As the liquid's boiling point is approached and exceeded, a rapid and
continuous stream of bubbles will emerge from the open end of the capillary tube. This
indicates that the vapor pressure of the liquid is greater than the atmospheric pressure.

o Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to
cool slowly. The stream of bubbles will slow down and eventually stop. The exact
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point. At this point, the vapor pressure of the sample is equal to the atmospheric
pressure.

Logical Relationships in Isomeric Boiling Points

The following diagram illustrates the key molecular factors that influence the boiling points of
dimethylhexanone isomers.
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Factors Influencing Boiling Point of Dimethylhexanone Isomers
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Caption: Relationship between molecular structure and boiling point.

This guide provides a foundational understanding of how isomeric variations in
dimethylhexanones affect their boiling points. For more detailed studies, it is recommended to
consult peer-reviewed literature and chemical databases for extensive experimental data and
theoretical calculations.

¢ To cite this document: BenchChem. [Isomeric Effects on the Boiling Point of
Dimethylhexanones: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b096374#isomeric-effects-on-the-boiling-point-of-
dimethylhexanones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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